4-benzoyl-5-(3-bromophenyl)-3-hydroxy-1-[3-(1H-imidazol-1-yl)propyl]-2,5-dihydro-1H-pyrrol-2-one

• IUPAC Name: (4E)-5-(3-bromophenyl)-4-[hydroxy(phenyl)methylidene]-1-(3-imidazol-1-ylpropyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C23H20BrN3O3/c24-18-9-4-8-17(14-18)20-19(21(28)16-6-2-1-3-7-16)22(29)23(30)27(20)12-5-11-26-13-10-25-15-26/h1-4,6-10,13-15,20,28H,5,11-12H2/b21-19+
• InChI Key: AKYDMAGRBMINGI-XUTLUUPISA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCCN3C=CN=C3)C4=CC(=CC=C4)Br)O
• Isomeric SMILES: C1=CC=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CCCN3C=CN=C3)C4=CC(=CC=C4)Br)/O
• Molecular Formula: C23H20BrN3O3
• Molecular Weight: 466.3 g/mol

Description

4-Benzoyl-5-(3-bromophenyl)-3-hydroxy-1-[3-(1H-imidazol-1-yl)propyl]-2,5-dihydro-1H-pyrrol-2-one is a heterocyclic compound featuring a pyrrol-2-one core substituted with a benzoyl group at position 4, a 3-bromophenyl moiety at position 5, a hydroxyl group at position 3, and a 3-(1H-imidazol-1-yl)propyl chain at position 1.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-benzoyl-5-(3-bromophenyl)-3-hydroxy-1-[3-(1H-imidazol-1-yl)propyl]-2,5-dihydro-1H-pyrrol-2-one typically involves multi-step organic reactions. One common approach includes the following steps:

Formation of the Pyrrol-2-one Core: This can be achieved through a cyclization reaction involving appropriate precursors.

Introduction of the Benzoyl Group: This step often involves Friedel-Crafts acylation using benzoyl chloride in the presence of a Lewis acid catalyst.

Hydroxylation: The hydroxy group can be introduced through oxidation reactions using reagents like hydrogen peroxide or other oxidizing agents.

Imidazole Substitution: The imidazole moiety can be attached via nucleophilic substitution reactions using imidazole and appropriate alkylating agents.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of catalysts to enhance reaction efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

4-benzoyl-5-(3-bromophenyl)-3-hydroxy-1-[3-(1H-imidazol-1-yl)propyl]-2,5-dihydro-1H-pyrrol-2-one can undergo various types of chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to a carbonyl group using oxidizing agents.

Reduction: The carbonyl groups can be reduced to alcohols or hydrocarbons using reducing agents like lithium aluminum hydride (LiAlH4).

Substitution: The bromine atom can be substituted with other nucleophiles through nucleophilic substitution reactions.

Coupling Reactions: The compound can participate in coupling reactions such as Suzuki or Heck coupling to form more complex structures.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Nucleophiles: Various amines, thiols, and other nucleophiles for substitution reactions.

Catalysts: Palladium catalysts for coupling reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxy group would yield a ketone, while substitution of the bromine atom could yield a variety of substituted derivatives.

Scientific Research Applications

4-benzoyl-5-(3-bromophenyl)-3-hydroxy-1-[3-(1H-imidazol-1-yl)propyl]-2,5-dihydro-1H-pyrrol-2-one has several scientific research applications:

Medicinal Chemistry: It is studied for its potential as a therapeutic agent due to its unique structural features and potential biological activities.

Biological Studies: The compound can be used as a probe to study various biological pathways and interactions.

Chemical Biology: It serves as a tool for investigating the mechanisms of action of various biological processes.

Industrial Applications: The compound can be used in the synthesis of more complex molecules for various industrial applications.

Mechanism of Action

The mechanism of action of 4-benzoyl-5-(3-bromophenyl)-3-hydroxy-1-[3-(1H-imidazol-1-yl)propyl]-2,5-dihydro-1H-pyrrol-2-one involves its interaction with specific molecular targets. The imidazole moiety is known to interact with various enzymes and receptors, potentially inhibiting or modulating their activity. The compound may also interact with DNA or proteins, affecting their function and leading to various biological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues with Varying Aryl Substituents

The closest structural analogue is 4-benzoyl-3-hydroxy-1-[3-(1H-imidazol-1-yl)propyl]-5-(4-methoxyphenyl)-2,5-dihydro-1H-pyrrol-2-one (RN: 333777-25-6). Key differences include:

• Substituent at position 5: 3-Bromophenyl (target compound) vs. 4-methoxyphenyl (analogue). Biological implications: Brominated aromatics often improve metabolic stability, while methoxy groups may enhance membrane permeability .

Pyrazole-Based Analogues

Compounds such as 4-bromo-1,5-dimethyl-2-(4'-trifluoromethylphenyl)-1,2-dihydro-3H-pyrazol-3-one (Example 5.18, m/z 301–305 [M+H]+) and 4-bromo-2-(4'-chlorophenyl)-1,5-dimethyl-1,2-dihydro-3H-pyrazol-3-one (Example 5.17, m/z 301–305 [M+H]+) share bromine substituents but differ in core structure:

• Core heterocycle: Pyrrol-2-one (target) vs. pyrazol-3-one (analogues).
• Synthetic routes : Pyrazoles are often synthesized via cyclocondensation (e.g., hydrazine + diketones), while pyrrol-2-ones may require stepwise substitutions, as seen in benzoyl chloride-mediated acylation reactions .

Imidazole-Containing Derivatives

The imidazole-propyl chain in the target compound is structurally similar to 1-benzoyl-5-(aryl)-{3-[4-(2-phenyl-4-benzylidene-5-oxo-imidazol-1-yl)]phenyl}-4,5-dihydropyrazoles (e.g., compounds 3a-g). Key distinctions:

• Role of imidazole : In the target compound, the imidazole is a terminal group, enabling metal coordination (e.g., with Zn²⁺ in enzymes). In pyrazole derivatives, imidazolone rings are part of the core, limiting conformational flexibility .
• Antimicrobial activity : Pyrazole-imidazolone hybrids (3a-g) exhibit moderate antimicrobial properties, suggesting the target compound’s imidazole chain could be optimized for similar applications .

Table 1: Key Properties of Target Compound and Analogues

Property	Target Compound	4-Methoxyphenyl Analogue	Pyrazole Analogues
Core structure	Pyrrol-2-one	Pyrrol-2-one	Pyrazol-3-one
Aryl substituent	3-Bromophenyl	4-Methoxyphenyl	4'-Cl/CF₃-phenyl
Key functional groups	3-Hydroxy, benzoyl, imidazole-propyl	3-Hydroxy, benzoyl, imidazole-propyl	Bromo, methyl, trifluoromethyl
Potential bioactivity	Enzyme inhibition (imidazole-metal interaction)	Enhanced solubility	Antimicrobial
Synthetic complexity	Moderate (multi-step substitution)	Moderate	Low (cyclocondensation)

Analytical and Structural Insights

• Structural elucidation : Tools like SHELX and ORTEP-3 are critical for confirming molecular geometry via X-ray crystallography. For example, SHELXL refines small-molecule structures, while ORTEP-3 visualizes thermal ellipsoids, aiding in understanding steric effects of the 3-bromophenyl group .